{[Methyl(methylcarbamoyl)amino]methyl}phosphonic acid

• CAS No.: 24044-17-5
• Molecular Formula: C4H11N2O4P
• Molecular Weight: 182.12 g/mol
• IUPAC Name: [methyl(methylcarbamoyl)amino]methylphosphonic acid
• InChI: InChI=1S/C4H11N2O4P/c1-5-4(7)6(2)3-11(8,9)10/h3H2,1-2H3,(H,5,7)(H2,8,9,10)
• InChI Key: HSYVMUFIEGNYFK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N(C)CP(=O)(O)O

Description

{[Methyl(methylcarbamoyl)amino]methyl}phosphonic acid is a useful research compound. Its molecular formula is C4H11N2O4P and its molecular weight is 182.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This phosphonic acid is prepared in a similar manner using tris(2-chloroethyl) phosphite as the phosphorus ester reactant. The crude intermediate 1,4-dimethyl-2-(2-chloroethoxy)-1,4,2-diazaphospholidin-5-one-2-oxide (31P nmr -24.9 ppm) is hydrolyzed without isolation from the reaction mixture to give the acid: mp 171°-172° dec. (acetic acid-water).